Cas no 84799-31-5 (5-Epilithospermoside)

• Product Name: 5-Epilithospermoside
• CAS No: 84799-31-5
• Molecular Formula: C₁₄H₁₉NO₈
• Molecular Weight: 329.30300
• CID: 836791
• PubChem ID: 16043519

5-Epilithospermoside Properties

Names and Identifiers

• 5-Epilithospermoside
• (2Z)-[(4R,5R,6S)-6-(β-D-Glucopyranosyloxy)-4,5-dihydroxy-2-cycloh exen-1-ylidene]acetonitrile
• AKOS040761176
• 84799-31-5
• FS-9091
• Acetonitrile, [(4R,5R,6S)-6-(-D-glucopyranosyloxy)-4,5-dihydroxy-2-cyclohexen-1-ylidene]-, (2Z)-
• (2Z)-2-[(4R,5R,6S)-4,5-dihydroxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohex-2-en-1-ylidene]acetonitrile
• Acetonitrile, [6-(-D-glucopyranosyloxy)-4,5-dihydroxy-2-cyclohexen-1-ylidene]-, [4R-(1Z,4,5,6)]-; (2Z)-2-[(4R,5R,6S)-6-(-D-Glucopyranosyloxy)-4,5-dihydroxy-2-cyclohexen-1-ylidene]acetonitrile

• InChIKey： WIIDBJNWXCWLKF-SSRKEPSLSA-N
• Inchi： InChI=1S/C14H19NO8/c15-4-3-6-1-2-7(17)9(18)13(6)23-14-12(21)11(20)10(19)8(5-16)22-14/h1-3,7-14,16-21H,5H2/b6-3-/t7-,8-,9-,10-,11+,12-,13+,14+/m1/s1
• SMILES： C1=C/C(=C/C#N)/[C@@H]([C@@H]([C@@H]1O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O

Computed Properties

• Exact Mass: 329.11100
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 329.11106656g/mol
• Heavy Atom Count: 23
• Complexity: 526
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.3
• Topological Polar Surface Area: 164Ų

Experimental Properties

• LogP: -3.08692
• PSA: 163.63000
• Boiling Point: 662.4±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.6 mmHg at 25°C
• Flash Point: 354.4±31.5 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds